
Physical and chemical properties of Tris(p-t-
butylphenyl) phosphate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B033044 Get Quote

An In-depth Technical Guide to Tris(p-t-
butylphenyl) phosphate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of Tris(p-t-butylphenyl) phosphate (TBPP), a compound with applications as a

flame retardant and plasticizer.[1][2] This document is intended for researchers, scientists, and

professionals in drug development who may encounter this compound. It includes a summary

of its physicochemical properties, spectroscopic data, and a discussion of its synthesis and

analytical determination. Notably, while its industrial applications are established, publicly

available information regarding its specific biological activities and toxicological profile is

limited, a critical consideration for the target audience. This guide distinguishes TBPP from its

more extensively studied isomer, Tris(2,4-di-tert-butylphenyl) phosphate, and highlights the

current gaps in knowledge regarding its biological effects.

Chemical and Physical Properties
Tris(p-t-butylphenyl) phosphate is an organophosphate ester characterized by three 4-tert-

butylphenyl groups attached to a central phosphate group.[3] At room temperature, it exists as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b033044?utm_src=pdf-interest
https://www.benchchem.com/product/b033044?utm_src=pdf-body
https://www.lookchem.com/casno78-33-1.html
https://www.solubilityofthings.com/tris4-tert-butylphenyl-phosphate
https://www.benchchem.com/product/b033044?utm_src=pdf-body
https://www.benchchem.com/product/b033044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a white to pale yellow solid or crystalline powder.[2][4] It is generally insoluble in water but

shows slight solubility in organic solvents like chloroform and methanol.[1][2]

Table 1: General Properties of Tris(p-t-butylphenyl)
phosphate

Property Value Source(s)

CAS Number 78-33-1 [3][5]

Molecular Formula C₃₀H₃₉O₄P [1]

Molecular Weight 494.60 g/mol [6]

Appearance
White to pale yellow

solid/crystalline powder
[2][4]

Odor Characteristic [7]

Table 2: Physicochemical Data for Tris(p-t-butylphenyl)
phosphate

Property Value Source(s)

Melting Point 90 - 105 °C [1][8][9]

Boiling Point
320 °C (at 5 mmHg); 519.5 °C

(at 760 mmHg)
[1][8]

Density 1.08 g/cm³ [1][9]

Flash Point 281.1 - 285 °C [1][8]

Vapor Pressure 2.23 x 10⁻¹⁰ mmHg at 25°C [1]

Water Solubility Insoluble (9.60 x 10⁻⁷ mg/L) [1][2][8]

Solubility in Organic Solvents
Slightly soluble in chloroform

and methanol
[1][2]
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The synthesis of triaryl phosphates such as Tris(p-t-butylphenyl) phosphate can be achieved

through the reaction of white phosphorus with the corresponding phenol, catalyzed by diphenyl

diselenide. This method offers a halogen- and transition metal-free route to these compounds.

Another approach involves the transesterification of triphenyl phosphate with p-tert-butylphenol.

[1]

p-tert-butylphenol +
 Phosphorylating Agent (e.g., POCl₃)

Reaction
(with catalyst and/or base) Crude Tris(p-t-butylphenyl) phosphate Purification
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Tris(p-t-butylphenyl) phosphate Sample

NMR Spectroscopy
(¹H, ³¹P)

IR Spectroscopy

Mass Spectrometry
(e.g., GC-MS)

Data Analysis and
Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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